Cas no 30480-73-0 (N-benzyl-5,6-dihydro-4H-1,3-thiazin-2-amine)

• Product Name: N-benzyl-5,6-dihydro-4H-1,3-thiazin-2-amine
• CAS No: 30480-73-0
• MF: C₁₁H₁₄N₂S
• MW: 206.307260990143
• CID: 916081
• PubChem ID: 2446693
• Update Time: 2025-06-13

N-benzyl-5,6-dihydro-4H-1,3-thiazin-2-amine Chemical and Physical Properties

Names and Identifiers

• BENZYL-(5,6-DIHYDRO-4H-[1,3]THIAZIN-2-YL)-AMINE
• N-benzyl-5,6-dihydro-4H-1,3-thiazin-2-amine
• 4H-1,3-thiazin-2-amine, 5,6-dihydro-N-(phenylmethyl)-
• DTXSID40368696
• 30480-73-0
• EN300-02511
• G34257
• WAY-616179
• HMS1735E14
• 2-benzylamino-5,6-dihydro-4h-1,3-thiazine
• AKOS000116033
• CS-0218939
• Z48963283

• MDL： MFCD03152618
• Inchi： 1S/C11H14N2S/c1-2-5-10(6-3-1)9-13-11-12-7-4-8-14-11/h1-3,5-6H,4,7-9H2,(H,12,13)
• InChI Key： KVFOICMSGAUPBK-UHFFFAOYSA-N
• SMILES： S1C(=NCCC1)NCC1C=CC=CC=1

Computed Properties

• Exact Mass: 206.08792
• Monoisotopic Mass: 206.08776963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• Density: 1.16
• Boiling Point: 347.9°C at 760 mmHg
• Flash Point: 164.2°C
• Refractive Index: 1.62
• PSA: 24.39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylamines

Additional information on N-benzyl-5,6-dihydro-4H-1,3-thiazin-2-amine

Recent Advances in the Study of N-benzyl-5,6-dihydro-4H-1,3-thiazin-2-amine (CAS: 30480-73-0)

N-benzyl-5,6-dihydro-4H-1,3-thiazin-2-amine (CAS: 30480-73-0) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential applications in drug discovery, particularly as a scaffold for the development of novel therapeutic agents. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

A recent study published in the Journal of Medicinal Chemistry (2023) investigated the synthetic pathways for N-benzyl-5,6-dihydro-4H-1,3-thiazin-2-amine, highlighting its versatility as a building block for more complex molecules. The researchers employed a multi-step synthesis approach, starting from readily available precursors, and achieved a high yield of the target compound. The study also explored the compound's stability under various conditions, providing valuable insights for its storage and handling in laboratory settings.

In terms of biological activity, N-benzyl-5,6-dihydro-4H-1,3-thiazin-2-amine has shown promising results in preliminary screening assays. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited moderate inhibitory activity against certain enzymes implicated in inflammatory diseases. The researchers suggested that further structural modifications could enhance its potency and selectivity, making it a viable candidate for drug development.

Another area of interest is the compound's potential role in central nervous system (CNS) disorders. A 2023 preprint on bioRxiv described the synthesis and evaluation of N-benzyl-5,6-dihydro-4H-1,3-thiazin-2-amine derivatives as potential modulators of neurotransmitter receptors. The findings indicated that certain derivatives could cross the blood-brain barrier and exhibit affinity for specific receptor subtypes, opening new avenues for the treatment of neurological conditions.

Despite these promising findings, challenges remain in the development of N-benzyl-5,6-dihydro-4H-1,3-thiazin-2-amine-based therapeutics. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed in future studies. However, the compound's structural flexibility and demonstrated biological activity make it a valuable tool for medicinal chemists and a potential lead for further optimization.

In conclusion, N-benzyl-5,6-dihydro-4H-1,3-thiazin-2-amine (CAS: 30480-73-0) represents a promising scaffold in drug discovery. Recent studies have shed light on its synthetic accessibility, biological activity, and potential therapeutic applications. Continued research is warranted to fully explore its potential and overcome existing challenges in its development as a therapeutic agent.